Cas no 383129-18-8 (2-(4-chlorophenyl)azepane)
2-(4-Chlorophenyl)azepane is a substituted azepane derivative featuring a chlorophenyl moiety at the 2-position. This compound is of interest in medicinal and synthetic chemistry due to its structural framework, which serves as a versatile intermediate for the development of pharmacologically active molecules. The presence of the chlorophenyl group enhances its potential for interactions with biological targets, while the azepane ring offers conformational flexibility. It is commonly utilized in research settings for the synthesis of heterocyclic compounds and as a building block for drug discovery. The compound's stability and well-defined reactivity profile make it suitable for controlled functionalization in organic synthesis.
2-(4-chlorophenyl)azepane structure
Product Name:2-(4-chlorophenyl)azepane
CAS No:383129-18-8
MF:C12H16ClN
MW:209.715142250061
CID:298477
PubChem ID:4556740
Update Time:2025-05-20
2-(4-chlorophenyl)azepane Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine,2-(4-chlorophenyl)hexahydro-
- 2-(4-CHLOROPHENYL)AZEPANE
- 2-(4-chlorophenyl)azaperhydroepine
- Oprea1_827787
- SCHEMBL24313467
- DTXSID20404228
- 383129-18-8
- AKOS001476005
- EN300-80166
- MFCD02663727
- CS-0261817
- 2-(4-CHLORO-PHENYL)-AZEPANE
- Z992736862
- BBL020507
- G56353
- 1H-azepine, 2-(4-chlorophenyl)hexahydro-
- STK501129
- ALBB-009831
- 2-(4-chlorophenyl)azepane
-
- MDL: MFCD02663727
- Inchi: 1S/C12H16ClN/c13-11-7-5-10(6-8-11)12-4-2-1-3-9-14-12/h5-8,12,14H,1-4,9H2
- InChI Key: QVSTXCOTKAOQEW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1CCCCCN1
Computed Properties
- Exact Mass: 209.09700
- Monoisotopic Mass: 209.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 3.87350
2-(4-chlorophenyl)azepane Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-chlorophenyl)azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM285978-5g |
2-(4-Chlorophenyl)azepane |
383129-18-8 | 97% | 5g |
$711 | 2021-06-09 | |
| Chemenu | CM285978-5g |
2-(4-Chlorophenyl)azepane |
383129-18-8 | 97% | 5g |
$*** | 2023-05-30 | |
| abcr | AB291672-250 mg |
2-(4-Chlorophenyl)azepane; 95% |
383129-18-8 | 250MG |
€220.50 | 2022-03-25 | ||
| abcr | AB291672-500 mg |
2-(4-Chlorophenyl)azepane; 95% |
383129-18-8 | 500MG |
€294.20 | 2022-03-25 | ||
| abcr | AB291672-1 g |
2-(4-Chlorophenyl)azepane; 95% |
383129-18-8 | 1g |
€343.30 | 2022-03-25 | ||
| abcr | AB291672-5 g |
2-(4-Chlorophenyl)azepane; 95% |
383129-18-8 | 5g |
€836.30 | 2022-03-25 | ||
| TRC | C350425-25mg |
2-(4-Chlorophenyl)azepane |
383129-18-8 | 25mg |
$ 98.00 | 2023-04-18 | ||
| TRC | C350425-50mg |
2-(4-Chlorophenyl)azepane |
383129-18-8 | 50mg |
$ 155.00 | 2023-04-18 | ||
| TRC | C350425-100mg |
2-(4-Chlorophenyl)azepane |
383129-18-8 | 100mg |
$ 236.00 | 2023-04-18 | ||
| TRC | C350425-250mg |
2-(4-Chlorophenyl)azepane |
383129-18-8 | 250mg |
$ 414.00 | 2023-04-18 |
2-(4-chlorophenyl)azepane Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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